Cas no 185964-18-5 (Octakis(3-acetoxypropyl)octasilsesquioxane)

• Product Name: Octakis(3-acetoxypropyl)octasilsesquioxane
• CAS No: 185964-18-5
• MF: C₄₀H₇₂O₂₈Si₈
• MW: 1225.66690254211
• CID: 6793928
• PubChem ID: 101472113
• Update Time: 2025-10-31

Octakis(3-acetoxypropyl)octasilsesquioxane Chemical and Physical Properties

Names and Identifiers

• Octakis(3-acetoxypropyl)octasilsesquioxane
• 185964-18-5

• Inchi： 1S/C40H72O28Si8/c1-33(41)49-17-9-25-69-57-70(26-10-18-50-34(2)42)60-73(29-13-21-53-37(5)45)62-71(58-69,27-11-19-51-35(3)43)64-75(31-15-23-55-39(7)47)65-72(59-69,28-12-20-52-36(4)44)63-74(61-70,30-14-22-54-38(6)46)67-76(66-73,68-75)32-16-24-56-40(8)48/h9-32H2,1-8H3
• InChI Key： RZASUHUUHINJMH-UHFFFAOYSA-N
• SMILES： [Si]12(CCCOC(C)=O)O[Si]3(CCCOC(C)=O)O[Si]4(CCCOC(C)=O)O[Si]5(CCCOC(C)=O)O[Si](CCCOC(C)=O)(O3)O[Si](CCCOC(C)=O)(O[Si](CCCOC(C)=O)(O5)O[Si](CCCOC(C)=O)(O4)O1)O2

Computed Properties

• Exact Mass: 1224.2364239g/mol
• Monoisotopic Mass: 1224.2364239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 76
• Rotatable Bond Count: 40
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 321Ų

Additional information on Octakis(3-acetoxypropyl)octasilsesquioxane

Introduction to Octakis(3-acetoxypropyl)octasilsesquioxane (CAS No. 185964-18-5)

Octakis(3-acetoxypropyl)octasilsesquioxane, a highly specialized silicon-based compound with the chemical formula CAS no 185964-18-5, has garnered significant attention in the field of materials science and nanotechnology due to its unique structural and functional properties. This compound, often referred to as Octakis(3-acetoxypropyl)octasilsesquioxane, belongs to the class of organosilsesquioxanes, which are characterized by their highly cross-linked, three-dimensional silicon-oxygen networks. The presence of acetoxypropyl groups in its structure imparts a range of beneficial characteristics that make it an invaluable material in various industrial and research applications.

The molecular structure of Octakis(3-acetoxypropyl)octasilsesquioxane consists of a central silicon core surrounded by eight silicon atoms, each bonded to three oxygen atoms and one acetoxypropyl group. This arrangement results in a highly stable and rigid framework, which is essential for its applications in advanced material synthesis. The acetoxypropyl groups not only contribute to the compound's hydrophobicity but also provide reactive sites for further functionalization, making it a versatile building block for the development of novel materials.

In recent years, Octakis(3-acetoxypropyl)octasilsesquioxane has been extensively studied for its potential applications in nanotechnology, particularly in the development of hybrid organic-inorganic materials. These materials combine the advantageous properties of organic compounds with the mechanical strength and thermal stability of inorganic silicates. One of the most promising areas of application is in the field of coatings and adhesives, where the compound's ability to form strong, durable bonds has been demonstrated to enhance the performance of protective coatings used in aerospace and automotive industries.

Furthermore, the compound has shown significant promise in the development of drug delivery systems. Its unique structure allows for the encapsulation of therapeutic agents within its framework, providing a controlled release mechanism that can be tailored to specific medical needs. This has opened up new possibilities for targeted drug delivery, where the release of medication can be precisely controlled to maximize efficacy while minimizing side effects. The biocompatibility of Octakis(3-acetoxypropyl)octasilsesquioxane also makes it an attractive candidate for biomedical applications.

Recent research has also explored the use of Octakis(3-acetoxypropyl)octasilsesquioxane in the field of electronics and optoelectronics. Its high thermal stability and electrical insulating properties make it suitable for use as a dielectric layer in electronic devices. Additionally, its ability to be processed into thin films has led to investigations into its use as a component in organic light-emitting diodes (OLEDs) and solar cells. These applications leverage the compound's ability to enhance device performance while maintaining structural integrity under harsh conditions.

The synthesis of Octakis(3-acetoxypropyl)octasilsesquioxane is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Typically, it is synthesized through the hydrolysis and condensation of tetraalkoxysilanes, followed by functionalization with acetoxypropyl groups. Advances in synthetic methodologies have enabled researchers to produce high-quality samples of this compound, which are essential for furthering research and development efforts.

The environmental impact of using Octakis(3-acetoxypropyl)octasilsesquioxane is another area of consideration. While the compound itself is not classified as environmentally hazardous, its production and disposal must be managed carefully to minimize any potential ecological risks. Researchers are actively working on developing more sustainable synthetic routes that reduce waste and energy consumption without compromising the quality or performance of the final product.

In conclusion, Octakis(3-acetoxypropyl)octasilsesquioxane (CAS no 185964-18-5) is a remarkable material with a wide range of potential applications across multiple industries. Its unique structural properties and functional versatility make it an indispensable tool for researchers and engineers working on cutting-edge technologies. As research continues to uncover new uses for this compound, its importance in advancing material science is set to grow even further.